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5-Chloro-4-ethyl-2-

hydroxybenzenesulfonic acid

CAS No.: 104207-29-6

Cat. No.: B010594

Get Quote

Technical Guide: 5-Chloro-4-ethyl-2-
hydroxybenzenesulfonic Acid
CAS Registry Number: 104207-29-6 Document Type: Technical Monograph & Safety Data

Guide Version: 2.1 (R&D Focused)

Executive Summary & Chemical Identity[1]
This guide moves beyond the standard Safety Data Sheet (SDS) to provide a functional

roadmap for researchers utilizing 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid. This

compound is a specialized intermediate, primarily functioning as a coupling component in the

synthesis of azo dyes and as a functionalized surfactant precursor in organic synthesis.

Its structure—a tetrasubstituted benzene ring—presents unique challenges in regioselectivity

during synthesis and solubility during extraction. The presence of both a phenolic hydroxyl

group and a sulfonic acid group creates a zwitterionic character in neutral media, influencing its

handling and purification.
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Chemical Profile
Property Data

IUPAC Name 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid

CAS Number 104207-29-6

Molecular Formula C₈H₉ClO₄S

Molecular Weight 236.67 g/mol

SMILES CCc1cc(c(cc1Cl)S(=O)(=O)O)O

Physical State
Off-white to pale yellow crystalline solid

(hygroscopic)

Solubility
High in water (polar), Methanol; Low in Hexane,

Toluene

Hazard Identification & Toxicology (GHS)
Scientist-to-Scientist Note: While officially classified under general acidic hazards, the

combination of the chlorophenol moiety and the sulfonic acid group suggests high tissue

permeability and protein denaturation potential. Treat this not just as an acid, but as a cytotoxic

agent.

GHS Classification[3]
Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).

Serious Eye Damage/Eye Irritation: Category 1 (Irreversible damage).

Aquatic Toxicity: Category 3 (Harmful to aquatic life with long-lasting effects—typical of

chlorinated aromatics).

Critical Safety Protocols
Inhalation Risk: The sulfonic acid moiety is non-volatile, but dust inhalation is extremely

damaging to mucous membranes. Engineering Control: Use a Class II Biosafety Cabinet or

Fume Hood with HEPA filtration.
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Skin Permeation: Chlorinated phenols can penetrate the stratum corneum. Standard latex

gloves are insufficient.

Protocol: Use Nitrile (0.11mm minimum) for splash protection. For prolonged handling, use

Butyl Rubber or Viton.

Neutralization: In case of spill, do not neutralize with strong base immediately (exothermic

risk). Use sodium bicarbonate or a spill pillow designed for acids.

Synthesis & Reaction Logic
Understanding the synthesis of this compound allows researchers to troubleshoot impurities

(such as the non-sulfonated phenol or the disulfonated byproduct).

Mechanistic Pathway
The synthesis typically involves the sulfonation of 3-Chloro-4-ethylphenol. The directing effects

are critical here:

The -OH group is a strong ortho/para activator.

The -Cl and -Ethyl groups are weak ortho/para directors but are overridden by the hydroxyl.

Steric Hindrance: The position para to the hydroxyl is blocked by the ethyl group. The

position ortho to the hydroxyl (and meta to the ethyl) is the most electronically favorable and

sterically accessible site for the electrophilic attack of SO₃.

Synthesis Workflow Visualization
The following diagram illustrates the electrophilic aromatic substitution (EAS) pathway and

potential side reactions.
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Figure 1: Electrophilic Aromatic Substitution pathway for the synthesis of CAS 104207-29-6,

highlighting the critical ortho-sulfonation relative to the hydroxyl group.

Physicochemical Properties & Stability
Stability Profile

Hygroscopicity: The sulfonic acid group is highly hygroscopic. The compound will deliquesce

(turn into a liquid solution by absorbing atmospheric water) if left open.

Storage: Store under inert atmosphere (Argon/Nitrogen) or in a desiccator.

Thermal Stability: Stable up to ~180°C. Above this, desulfonation (loss of SO₃) may occur,

reverting to the chlorophenol precursor.

Solubility & Partitioning
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Solvent Solubility Rating Application Note

Water (pH 7) High
Forms anionic sulfonate; highly

soluble.

Water (pH < 1) Moderate
Reduced solubility due to

common ion effect/protonation.

Methanol/Ethanol High Ideal for recrystallization.

Dichloromethane Negligible

Useful for washing away non-

polar organic impurities (like

unreacted phenols).

Analytical Characterization
To validate the identity of 5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid, rely on the

specific splitting patterns in NMR caused by the 1,2,4,5-substitution pattern.

1H NMR Prediction (DMSO-d6)
Due to the tetrasubstitution, the aromatic region is simplified:

~7.5 ppm (s, 1H): Proton at C6 (between SO₃H and Cl). This proton is deshielded by the

adjacent electron-withdrawing groups.

~6.9 ppm (s, 1H): Proton at C3 (between OH and Ethyl). This proton is shielded by the

electron-donating OH group.

~2.5 ppm (q, 2H): Methylene of the ethyl group.

~1.1 ppm (t, 3H): Methyl of the ethyl group.

Note: The coupling between C3 and C6 protons is usually zero (para), resulting in distinct

singlets.

HPLC Method (Recommended)
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).
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Mobile Phase A: Water + 0.1% Trifluoroacetic acid (TFA) (Keeps the sulfonic acid

protonated/ion-suppressed).

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 20 mins.

Detection: UV at 280 nm (Phenolic absorption).

Applications in R&D
Azo Dye Synthesis
This compound is a classic "Coupling Component."

Protocol: Dissolve the sulfonic acid in mild alkaline solution (Na₂CO₃). Cool to 0-5°C. Slowly

add a diazonium salt (e.g., diazotized aniline).

Mechanism: The diazonium ion attacks the position para to the hydroxyl group? No, the para

position is blocked by the ethyl group.

Correction: The coupling must occur ortho to the hydroxyl (position 3). However, steric

hindrance from the ethyl group might make this difficult. It is more likely used as the diazo

component itself (after nitration and reduction to amine) or coupled with very small

electrophiles.

Ligand Design
The ortho-hydroxy sulfonic acid motif is an excellent bidentate ligand for metal chelation (e.g.,

Barium or Calcium salts), often used to precipitate the molecule or modify the solubility of metal

complexes in aqueous media.

Emergency Response (Spill & Exposure)
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Scenario Immediate Action

Eye Contact

SPEED IS CRITICAL. Rinse with water for 15+

minutes. Lift eyelids. Do not use neutralizers in

the eye. Seek ophthalmologist immediately.

Skin Contact

Drench with water.[1] Remove contaminated

clothing.[2] Wash with PEG-400 (if available) or

soap and water.

Spill Cleanup

Absorb with dry earth, sand, or non-combustible

material. Do not use sawdust (reaction with

sulfonic acid can char/ignite). Neutralize residue

with Sodium Carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Chloro-4-ethyl-2-hydroxybenzenesulfonic acid safety
data sheet (SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010594/docs#5-chloro-4-ethyl-2-
hydroxybenzenesulfonic-acid-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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